3α-Acetoxy-20-oxo-29-norlupane-23,28-dioic acid
3α-Acetoxy-20-oxo-29-norlupane-23,28-dioic acid
Brand Name:
Vulcanchem
CAS No.:
262272-76-4
VCID:
VC0149800
InChI:
InChI=1S/C31H46O7/c1-17(32)19-9-14-31(26(36)37)16-15-28(4)20(24(19)31)7-8-21-27(3)12-11-23(38-18(2)33)30(6,25(34)35)22(27)10-13-29(21,28)5/h19-24H,7-16H2,1-6H3,(H,34,35)(H,36,37)/t19-,20+,21+,22+,23+,24+,27+,28+,29+,30-,31-/m0/s1
SMILES:
CC(=O)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C(=O)O)OC(=O)C)C)C(=O)O
Molecular Formula:
C31H46O7
Molecular Weight:
530.702
3α-Acetoxy-20-oxo-29-norlupane-23,28-dioic acid
CAS No.: 262272-76-4
Reference Standards
VCID: VC0149800
Molecular Formula: C31H46O7
Molecular Weight: 530.702
| CAS No. | 262272-76-4 |
|---|---|
| Product Name | 3α-Acetoxy-20-oxo-29-norlupane-23,28-dioic acid |
| Molecular Formula | C31H46O7 |
| Molecular Weight | 530.702 |
| IUPAC Name | (1R,3aS,5aR,5bR,7aR,8S,9R,11aR,11bR,13aR,13bS)-1-acetyl-9-acetyloxy-5a,5b,8,11a-tetramethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a,8-dicarboxylic acid |
| Standard InChI | InChI=1S/C31H46O7/c1-17(32)19-9-14-31(26(36)37)16-15-28(4)20(24(19)31)7-8-21-27(3)12-11-23(38-18(2)33)30(6,25(34)35)22(27)10-13-29(21,28)5/h19-24H,7-16H2,1-6H3,(H,34,35)(H,36,37)/t19-,20+,21+,22+,23+,24+,27+,28+,29+,30-,31-/m0/s1 |
| Standard InChIKey | HYMCMWIFWYXIRT-XGXSGSDFSA-N |
| SMILES | CC(=O)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C(=O)O)OC(=O)C)C)C(=O)O |
| Appearance | Powder |
| Last Modified | Aug 20 2021 |
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